3-(4-methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole

• IUPAC Name: 3-(4-methoxyphenyl)-4,5-diphenyl-1,2,4-triazole
• InChI: InChI=1S/C21H17N3O/c1-25-19-14-12-17(13-15-19)21-23-22-20(16-8-4-2-5-9-16)24(21)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key: BWYPAJBVVMWWRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol

Description

3-(4-Methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole is a heterocyclic compound that features a triazole ring substituted with methoxyphenyl and diphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-methoxybenzohydrazide with benzil in the presence of an acid catalyst, such as hydrochloric acid, to form the triazole ring . The reaction is usually carried out in a solvent like ethanol or acetic acid at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of automated systems for reagent addition and temperature control can improve the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding phenol derivative.

Reduction: The triazole ring can be reduced under specific conditions to yield a dihydrotriazole derivative.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nitration using a mixture of nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: 3-(4-Hydroxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole.

Reduction: 3-(4-Methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1,2,4-triazole.

Substitution: 3-(4-Nitrophenyl)-4,5-diphenyl-4H-1,2,4-triazole or 3-(4-Bromophenyl)-4,5-diphenyl-4H-1,2,4-triazole.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Medicine: Explored for its potential use in drug development, particularly for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of materials with specific electronic or optical properties, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism by which 3-(4-methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole exerts its effects can vary depending on its application. In biological systems, it may interact with specific enzymes or receptors, leading to inhibition or activation of certain pathways. For example, it may inhibit the activity of enzymes involved in inflammation, thereby reducing inflammatory responses . The exact molecular targets and pathways can vary and are often the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

5-(4-Methoxyphenyl)-1H-indole: Shares the methoxyphenyl group but has an indole ring instead of a triazole ring.

5-(4-Methoxyphenyl)-1H-imidazole: Similar structure but with an imidazole ring.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: Contains additional methoxy groups and a different substitution pattern.

Uniqueness

3-(4-Methoxyphenyl)-4,5-diphenyl-4H-1,2,4-triazole is unique due to its specific substitution pattern and the presence of both methoxyphenyl and diphenyl groups. This combination of structural features can impart distinct electronic and steric properties, making it suitable for specific applications that other similar compounds may not fulfill.